Cas no 2172036-80-3 (1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2172036-80-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6588700
• PubChem ID: 165790640
• Update Time: 2025-06-15

1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid
• EN300-1630431
• 2172036-80-3

• Inchi： 1S/C10H17NO3/c12-8(13)9(4-2-1-3-5-9)10(14)6-11-7-10/h11,14H,1-7H2,(H,12,13)
• InChI Key： KCUSUXZKVUSGRD-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172036-80-3)

1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of bioactive molecules. This compound, identified by its CAS number 2172036-80-3, belongs to a class of heterocyclic derivatives that have garnered attention due to their potential pharmacological properties. The structural framework of this molecule combines a cyclohexane ring with an azetidine moiety, featuring a hydroxyl group at the 3-position of the azetidine ring and a carboxylic acid functional group at the 1-position of the cyclohexane ring. Such structural features make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid have been subjects of considerable research effort. The presence of both the cyclohexane and azetidine rings imparts unique steric and electronic properties to the molecule, which can be exploited in drug design. For instance, the cyclohexane ring provides a rigid backbone that can stabilize certain conformations, while the azetidine ring introduces a nitrogen-containing heterocycle that is commonly found in biologically active compounds. The hydroxyl group at the 3-position of the azetidine ring further enhances the molecule's potential for hydrogen bonding interactions, which are crucial for binding to biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on azetidine derivatives due to their reported bioactivity. 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid is no exception and has been investigated for its potential role in various pharmacological applications. One of the most promising areas of research involves its use as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have explored its utility in generating derivatives that exhibit inhibitory activity against specific enzymes or receptors involved in diseases such as cancer and inflammation.

The carboxylic acid group at the 1-position of the cyclohexane ring provides another avenue for chemical modification. This functional group can be used to form esters, amides, or other derivatives, which can alter the physicochemical properties of the molecule and influence its biological activity. In particular, esters derived from this compound have shown promise in preclinical studies as prodrugs, where they can be metabolically converted into active forms within vivo environments. This approach can enhance drug delivery and improve therapeutic efficacy.

Recent advancements in computational chemistry have also facilitated the study of 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid and its derivatives. Molecular modeling techniques have been employed to predict binding affinities and identify potential interactions with biological targets. These studies have provided valuable insights into how structural modifications can optimize pharmacological activity. For instance, computational studies have suggested that introducing additional substituents at specific positions on the molecule can enhance binding to target proteins or enzymes, thereby increasing its therapeutic potential.

The biological evaluation of 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid has revealed several interesting properties. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. This finding aligns with current trends in drug discovery, where targeting inflammation is a key strategy for treating chronic diseases such as arthritis and cardiovascular disorders. Additionally, preliminary studies suggest that derivatives of this compound may possess antimicrobial properties, making them attractive candidates for developing new antibiotics or antifungal agents.

The synthesis of 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the hydroxyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in constructing complex molecular architectures with high precision.

The safety and pharmacokinetic profiles of 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid are critical considerations in its development as a therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have shown that the compound is generally well-tolerated at moderate doses but may exhibit some adverse effects at higher concentrations. Understanding these toxicological profiles is essential for determining safe dosage regimens and identifying potential side effects that need to be monitored during clinical trials.

The future direction of research on 1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid includes further exploration of its pharmacological properties and development of novel derivatives with improved efficacy and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this area. Additionally, interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology will be crucial for advancing our understanding of this compound's potential applications.

In conclusion,1-(3-hydroxyazetidin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172036-80-3) represents a promising scaffold for pharmaceutical development due to its unique structural features and reported bioactivity. Ongoing research efforts aim to harness its potential by optimizing synthetic routes, evaluating biological activity, and exploring new therapeutic applications. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.